Cas no 1249779-49-4 (1-(5-Methylfuran-2-yl)octan-1-amine)

• Product Name: 1-(5-Methylfuran-2-yl)octan-1-amine
• CAS No: 1249779-49-4
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• MDL: MFCD16087189
• CID: 5177686
• PubChem ID: 61712028
• Update Time: 2025-06-08

1-(5-Methylfuran-2-yl)octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)octan-1-amine
• 2-Furanmethanamine, α-heptyl-5-methyl-
• 1-(5-Methylfuran-2-yl)octan-1-amine

• MDL： MFCD16087189
• Inchi： 1S/C13H23NO/c1-3-4-5-6-7-8-12(14)13-10-9-11(2)15-13/h9-10,12H,3-8,14H2,1-2H3
• InChI Key： BKOWXLVIHUVGEJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(CCCCCCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 161
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2

Additional information on 1-(5-Methylfuran-2-yl)octan-1-amine

Chemical Profile of 1-(5-Methylfuran-2-yl)octan-1-amine (CAS No: 1249779-49-4)

1-(5-Methylfuran-2-yl)octan-1-amine is a specialized organic compound characterized by its unique structural framework, which combines a linear aliphatic chain with a heterocyclic aromatic ring. This chemical entity has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its potential biological activities and synthetic utility. The compound’s molecular formula, C₁₁H₂₁N, reflects its composition, which includes an octyl group attached to an amine functional group and a 5-methylfuran moiety at the other end. Such a structure not only makes it an interesting subject for synthetic chemists but also opens up avenues for exploration in drug discovery programs.

The CAS No: 1249779-49-4 assigned to this compound serves as a unique identifier, facilitating its recognition and retrieval in databases, literature, and regulatory filings. This standardized numbering system is crucial for ensuring accuracy and consistency in chemical communication across global research communities. The presence of the furan ring in 1-(5-Methylfuran-2-yl)octan-1-amine introduces a level of complexity that can influence its reactivity, solubility, and interaction with biological targets. Furan derivatives are well-documented for their role in various pharmacological applications, often leveraging the electron-deficient nature of the oxygen atom within the ring.

In recent years, there has been a surge in interest towards heterocyclic compounds due to their diverse biological profiles. The 5-Methylfuran-2-yl substituent in this molecule is particularly noteworthy, as it can serve as a scaffold for designing molecules with enhanced binding affinity or selectivity towards specific enzymes or receptors. Researchers have been exploring modifications on such scaffolds to develop novel therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases. The amine group at the terminal position of the octyl chain further extends the potential applications of this compound, allowing for further functionalization through coupling reactions such as amide or urea bond formations.

The synthesis of 1-(5-Methylfuran-2-yl)octan-1-amine presents an intriguing challenge for organic chemists. The construction of the octyl chain requires careful consideration of reaction pathways to ensure regioselectivity and yield optimization. Additionally, introducing the furan ring while maintaining functional group integrity demands precise control over reaction conditions. Advances in catalytic methods have enabled more efficient routes to such complex molecules, reducing the need for harsh reagents or extensive purification steps. These improvements align with broader trends in green chemistry aimed at minimizing environmental impact while maximizing synthetic efficiency.

The pharmacological potential of 1-(5-Methylfuran-2-yl)octan-1-amine has been investigated through both computational modeling and experimental studies. Computational approaches have allowed researchers to predict possible interactions between this compound and biological targets by analyzing its three-dimensional structure and electronic properties. These virtual screening techniques have accelerated the drug discovery process by narrowing down candidate molecules that warrant further experimental validation. Experimental studies often involve testing the compound’s efficacy and toxicity profiles using cell-based assays or animal models before moving on to clinical trials.

In particular, derivatives of furan-based compounds have shown promise in modulating neurotransmitter systems relevant to central nervous system disorders. The structural features of 1-(5-Methylfuran-2-yl)octan-1-amine, including its lipophilic octyl chain and polar amine group, suggest that it may interact with membrane-bound receptors or intracellular signaling pathways involved in neuroprotection or neuroinflammation. Recent studies have highlighted the role of furoic acid derivatives in attenuating oxidative stress and preventing neuronal damage, which could be relevant to conditions like Alzheimer’s disease or Parkinson’s disease. While more research is needed to fully elucidate these mechanisms, preliminary findings are encouraging.

The industrial relevance of 1-(5-Methylfuran-2-yl)octan-1-amine extends beyond academic research into commercial applications. Pharmaceutical companies often invest heavily in developing libraries of novel compounds like this one to screen for lead candidates that can be optimized into marketable drugs. The flexibility offered by its molecular structure allows chemists to tweak various functional groups while retaining core pharmacophoric elements necessary for biological activity. Such adaptability is highly valued in drug design pipelines where iterative modifications are common practice.

From an environmental perspective, 1-(5-Methylfuran -2 - yl ) - octan - 1 - amine synthesis must adhere to stringent safety protocols due to potential hazards associated with organic reactions involving flammable solvents or reactive intermediates . However , modern laboratory practices emphasize safer alternatives where possible , such as using non-toxic solvents or designing reactions that minimize waste generation . These efforts not only protect researchers but also contribute towards sustainable chemical manufacturing practices that align with global sustainability goals .

The future directionsof research on 1 -( 5 - Methyl furan - 2 - yl ) - oct an - 1 - am ine may include exploring its role as an intermediate in synthesizing more complex molecules with tailored properties . Advancesin biocatalysis , for instance , could enable enzymatic functionalizationof this scaffold under mild conditions , offering greener alternativesto traditional synthetic methods . Additionally , investigatingits behavior under various metabolic conditions might provide insightsinto how it would be processed within living organisms , informing decisions about dosing regimensand potential side effects if used therapeutically .